Cortisol-d4 21-Sulfate Potassium Salt

• Molecular Formula: C₂₁H₂₅D₄KO₈S
• Molecular Weight: 484.64
• Synonyms: (11β)-11,17-Dihydroxy-21-(sulfooxy)pregn-4-ene-3,20-dione-d4 Potassium Salt; Cortisol-d4 21-(Hydrogen Sulfate) Potassium Salt; 11β,17-Dihydroxy-3,20-diketopregn-4-ene-21-yl-d4 Sulfate Potassium Salt; 11β,17α-Dihydroxy-3,20-diketopregn-4-ene-21-yl-d4

Description

Cortisol-d4 21-Sulfate Potassium Salt (molecular formula: C₂₁H₂₅D₄KO₈S; molecular weight: 484.64) is a deuterium-labeled isotopologue of cortisol 21-sulfate, a phase II metabolite of cortisol . It serves as a critical internal standard in liquid chromatography–tandem mass spectrometry (LC-MS/MS) for quantifying endogenous cortisol and its metabolites in biological matrices . The compound features four deuterium atoms at unspecified positions, providing a +4 Da mass shift that distinguishes it from unlabelled cortisol sulfate during analysis . Its solubility in water, methanol, and DMSO facilitates compatibility with common LC-MS workflows .

Comparison with Similar Compounds

Comparison with Similar Compounds

Cortisol 21-Sulfate Potassium Salt (Unlabelled)

• Structure : Shares the same core structure but lacks deuterium substitution.
• Molecular Formula : C₂₁H₂₉KO₈S; molecular weight: 480.61 .
• Role : A natural metabolite of cortisol, used to study adrenal function and steroid metabolism .
• Key Difference: The absence of deuterium limits its utility as an internal standard in MS due to indistinguishable mass signals from endogenous cortisol sulfate .

Hydrocortisone Sodium Succinate (Cortisol 21-Hemisuccinate)

• Structure : Replaces the sulfate group with a hemisuccinate moiety.
• Molecular Formula : C₂₅H₃₃NaO₈ (sodium salt) .
• Applications: Used clinically as a water-soluble prodrug for intravenous hydrocortisone administration .
• Key Difference : The succinate ester enhances aqueous solubility compared to the sulfate derivative, making it suitable for therapeutic use rather than analytical applications .

Hydrocortisone-9,11,12,12-d4 21-Sulfate Sodium Salt

• Structure : Deuterium atoms at positions 9, 11, 12, and 12; sodium counterion instead of potassium.
• Molecular Formula : C₂₁H₂₅D₄NaO₈S .
• Role: Another deuterated internal standard variant.
• Sodium vs. potassium salts may influence solubility and crystallization behavior .

Cortisol 21-m-Sulfobenzoate Sodium Salt

• Structure : Sulfobenzoate group replaces sulfate.
• Molecular Formula : C₂₈H₃₁NaO₁₀S .
• Applications : Likely used in prodrug development or specialized analytical methods.
• Key Difference : The sulfobenzoate moiety alters polarity and metabolic stability compared to sulfate derivatives .

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight	Key Features	Primary Applications
Cortisol-d4 21-Sulfate Potassium Salt	C₂₁H₂₅D₄KO₈S	484.64	Deuterated, +4 Da mass shift	LC-MS/MS internal standard
Cortisol 21-Sulfate Potassium Salt	C₂₁H₂₉KO₈S	480.61	Natural metabolite	Metabolic studies
Hydrocortisone Sodium Succinate	C₂₅H₃₃NaO₈	508.52	Hemisuccinate ester, water-soluble	Therapeutic prodrug
Hydrocortisone-d4 21-Sulfate Sodium Salt	C₂₁H₂₅D₄NaO₈S	486.62	Sodium counterion, specific deuterium sites	Niche MS applications

Analytical Performance and Stability

• This compound : Exhibits identical chromatographic retention to unlabelled cortisol sulfate, ensuring accurate quantification via isotope dilution . Its deuterium substitution resists metabolic interference, making it ideal for tracing cortisol dynamics in sweat, saliva, and plasma .

Research and Application Insights

• Metabolite Profiling : this compound enables precise measurement of cortisol sulfate in urine and saliva, aiding studies on stress response and adrenal disorders .
• Method Validation : Its use in LC-MS/MS reduces matrix effects, with QC samples showing <20% variability in validation protocols .